Cas no 16932-49-3 (2,6-Dimethoxybenzonitrile)

2,6-Dimethoxybenzonitrile structure
Product Name:2,6-Dimethoxybenzonitrile
CAS No:16932-49-3
Molecular Formula:C9H9NO2
Molecular Weight:163.1733
MDL:MFCD00001788
CID:50599
PubChem ID:85648
2,6-Dimethoxybenzonitrile Properties
Names and Identifiers
-
- 2,6-Dimethoxybenzonitrile
- 2,6-Dimethoxybenzenecarbonitrile
- AKOS 227-44
- 2,6-DIMETHOXYBENZONI
- 2,6 methoxybenzonitrile
- 2,6-dimethoxy-benzonitril
- Benzonitrile, 2,6-dimethoxy-
- 2,6-Dimethoxybenzonitrile,97%
- 2,6-dimethoxy-benzonitrile
- XHAHKSSLDJIEDH-UHFFFAOYSA-N
- NSC27017
- PubChem4772
- 2.6-dimethoxybenzonitrile
- Benzonitrile,2,6-dimethoxy-
- STL168042
- SBB068894
- VZ229
- EINECS 241-000-2
- BRN 2720059
- SCHEMBL4739158
- 2,6-Dimethoxybenzonitrile, 97%
- MFCD00001788
- A21166
- AC-26129
- 87MDL7GK9F
- NS00025555
- InChI=1/C9H9NO2/c1-11-8-4-3-5-9(12-2)7(8)6-10/h3-5H,1-2H
- F0001-0619
- NSC 27017
- AKOS000277241
- FT-0610679
- 2-Cyano-3-methoxyanisole; NSC 27017
- CS-0028775
- DTXSID70168702
- 2-Cyano-3-methoxyanisole
- EN300-125649
- UNII-87MDL7GK9F
- F10495
- AMY25177
- 16932-49-3
- SY015070
- NSC-27017
- 2-10-00-00260 (Beilstein Handbook Reference)
- DB-013990
-
- MDL: MFCD00001788
- InChIKey: XHAHKSSLDJIEDH-UHFFFAOYSA-N
- Inchi: 1S/C9H9NO2/c1-11-8-4-3-5-9(12-2)7(8)6-10/h3-5H,1-2H3
- SMILES: O(C([H])([H])[H])C1C([H])=C([H])C([H])=C(C=1C#N)OC([H])([H])[H]
- BRN: 2720059
Computed Properties
- Exact Mass: 163.06300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 163.063329
- Heavy Atom Count: 12
- Complexity: 172
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 42.2
Experimental Properties
- LogP: 1.57548
- PSA: 42.25000
- Refractive Index: 1.5300 (estimate)
- Boiling Point: 310°C at 760 mmHg
- Melting Point: 119-123 °C
- Flash Point: 128.8°C
- Color/Form: White needle crystals
- Solubility: Insoluble in water.
- Density: 1.2021 (rough estimate)
2,6-Dimethoxybenzonitrile Security Information
- Safety Term:S36/37
- Safety Instruction: S36/37
- Risk Phrases:R20/21/22
-
Dangerous goods sign:
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
- Risk Phrases: 20/21/22
- Signal Word:Warning
2,6-Dimethoxybenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,6-Dimethoxybenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P007VG7-1g |
2,6-Dimethoxybenzonitrile |
16932-49-3 | 98% | 1g |
$5.00 | 2025-02-22 | |
A2B Chem LLC | AD66551-1g |
2,6-dimethoxybenzonitrile |
16932-49-3 | 98% | 1g |
$5.00 | 2024-04-20 | |
Aaron | AR007VOJ-1g |
2,6-Dimethoxybenzonitrile |
16932-49-3 | 98% | 1g |
$5.00 | 2025-01-23 | |
abcr | AB282294-1 g |
2,6-Dimethoxybenzonitrile, 97%; . |
16932-49-3 | 97% | 1g |
€73.10 | ||
Alichem | A015001278-250mg |
2,6-Dimethoxybenzonitrile |
16932-49-3 | 97% | 250mg |
494.40 USD | ||
Ambeed | A258504-1g |
2,6-Dimethoxybenzonitrile |
16932-49-3 | 98% | 1g |
$6.0 | ||
Apollo Scientific | OR5007-10g |
2,6-Dimethoxybenzonitrile |
16932-49-3 | 97% | 10g |
£35.00 | 2023-09-02 | |
Chemenu | CM158544-25g |
2,6-dimethoxybenzonitrile |
16932-49-3 | 95+% | 25g |
$98 | ||
Crysdot LLC | CD12134637-25g |
2,6-Dimethoxybenzonitrile |
16932-49-3 | 98% | 25g |
$103 | ||
Enamine | EN300-125649-0.05g |
2,6-dimethoxybenzonitrile |
16932-49-3 | 95% | 0.05g |
$19.0 | 2023-07-07 |
2,6-Dimethoxybenzonitrile Related Literature
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H. N. Shreenivasa Murthy,B. K. Sadashiva J. Mater. Chem. 2003 13 2863
-
Silvia Roscales,Joaquín Plumet Org. Biomol. Chem. 2018 16 8446
-
3. Solvent effects in nuclear magnetic resonance spectroscopy. Part X. Solvent shifts induced by benzene in ortho- and meta-substituted methoxybenzenesJ. H. Bowie,J. Ronayne,Dudley H. Williams J. Chem. Soc. B 1967 535
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4. 670. The synthesis of γ-resorcylic acid (2 : 6-dihydroxybenzoic acid)N. J. Cartwright,J. Idris Jones,Diana Marmion J. Chem. Soc. 1952 3499
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Marius Gaedke,Henrik Hupatz,Felix Witte,Susanne M. Rupf,Clara Douglas,Hendrik V. Schr?der,Lukas Fischer,Moritz Malischewski,Beate Paulus,Christoph A. Schalley Org. Chem. Front. 2022 9 64
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Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
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Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
-
8. 319. The synthesis of 5-hydroxyflavoneShigehiko Sugasawa J. Chem. Soc. 1934 1483
-
9. 273. Experiments on the synthesis of rotenone and its derivatives. Part IV. Dehydrodihydrorotenonic acid and tephrosic acidAlexander Robertson J. Chem. Soc. 1933 1163
-
10. 273. Experiments on the synthesis of rotenone and its derivatives. Part IV. Dehydrodihydrorotenonic acid and tephrosic acidAlexander Robertson J. Chem. Soc. 1933 1163
16932-49-3 (2,6-Dimethoxybenzonitrile) Related Products
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:16932-49-3)2,6-DIMETHOXYBENZONITRILE

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:16932-49-3)2,6-Dimethoxybenzonitrile

Purity:99%
Quantity:100g
Price($):170.0